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(Cyclopentadienyl)(2,7-di-tert-butylfluoren-9-yl)diphenylmethane

Name: (Cyclopentadienyl)(2,7-di-tert-butylfluoren-9-yl)diphenylmethane
Brand: Smolecule
SKU: S6615013
Rating: 4.5 (3 reviews)

Catalog No.

S6615013

CAS No.

1613036-25-1

M.F

C39H40

M. Wt

508.7 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

(Cyclopentadienyl)(2,7-di-tert-butylfluoren-9-yl)d...

3. Specification
4. Others

General Information

CAS Number

1613036-25-1

Product Name

(Cyclopentadienyl)(2,7-di-tert-butylfluoren-9-yl)diphenylmethane

IUPAC Name

2,7-ditert-butyl-9-[cyclopenta-1,3-dien-1-yl(diphenyl)methyl]-9H-fluorene

Molecular Formula

C39H40

Molecular Weight

508.7 g/mol

InChI

InChI=1S/C39H40/c1-37(2,3)30-21-23-32-33-24-22-31(38(4,5)6)26-35(33)36(34(32)25-30)39(29-19-13-14-20-29,27-15-9-7-10-16-27)28-17-11-8-12-18-28/h7-19,21-26,36H,20H2,1-6H3

InChI Key

UPDSFXXGPWJOMZ-UHFFFAOYSA-N

SMILES

CC(C)(C)C1=CC2=C(C=C1)C3=C(C2C(C4=CC=CC4)(C5=CC=CC=C5)C6=CC=CC=C6)C=C(C=C3)C(C)(C)C

Canonical SMILES

CC(C)(C)C1=CC2=C(C=C1)C3=C(C2C(C4=CC=CC4)(C5=CC=CC=C5)C6=CC=CC=C6)C=C(C=C3)C(C)(C)C

Scientific Research Applications

Ligand Design in Organometallic Chemistry
The molecule contains a cyclopentadienyl ring, a common feature in organometallic catalysts. This suggests (Cyclopentadienyl)(2,7-di-tert-butylfluoren-9-yl)diphenylmethane could be explored as a ligand for metallocene catalysts. These catalysts are used in various industrial processes, including olefin polymerization for plastic production .
Organic Light-Emitting Diodes (OLEDs)
The presence of the fluorene group in the molecule suggests potential applications in OLED research. Fluorene derivatives are known for their excellent thermal and chemical stability, making them suitable for OLED fabrication . The bulky tert-butyl groups on the fluorene ring could enhance solubility and improve processability in OLED devices.